3-(3-Amino-3-oxopropyl)-2-((4-(benzylethylamino)phenyl)azo)-6-ethoxybenzothiazolium chloride

Specification

• CAS No.: 85959-18-8
• Molecular Formula: C27H30N5O2S.Cl; C27H30ClN5O2S
• Molecular Weight: 524.1 g/mol
• IUPAC Name: 3-[2-[[4-[benzyl(ethyl)amino]phenyl]diazenyl]-6-ethoxy-1,3-benzothiazol-3-ium-3-yl]propanamide;chloride
• Standard InChI: InChI=1S/C27H29N5O2S.ClH/c1-3-31(19-20-8-6-5-7-9-20)22-12-10-21(11-13-22)29-30-27-32(17-16-26(28)33)24-15-14-23(34-4-2)18-25(24)35-27;/h5-15,18H,3-4,16-17,19H2,1-2H3,(H-,28,33);1H
• Standard InChI Key: BPTWPFQNQNJDFN-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=CC=CC=C1)C2=CC=C(C=C2)N=NC3=[N+](C4=C(S3)C=C(C=C4)OCC)CCC(=O)N.[Cl-]

Introduction

Chemical Identification and Structural Analysis

Molecular Composition and Nomenclature

The compound’s molecular formula is C27H30ClN5O2S, with a molecular weight of 524.1 g/mol. Its IUPAC name reflects its structural complexity: a benzothiazolium core substituted with an ethoxy group at position 6, a propanamide side chain at position 3, and a diazenyl linker connecting to a 4-(benzylethylamino)phenyl group. Key identifiers include:

• CAS Registry Number: 85959-18-8

• EC Number: 289-009-0

• PubChem CID: 44148330

Table 1: Key Structural Descriptors

Property	Value/Descriptor
SMILES	CCN(CC1=CC=CC=C1)C2=CC=C(C=C2)N=NC3=[N+](C4=C(S3)C=C(C=C4)OCC)CCC(=O)N.[Cl-]
InChI Key	BPTWPFQNQNJDFN-UHFFFAOYSA-N
Topological Polar Surface Area	121 Ų

Spectral and Computational Data

Computational analyses predict a logP (octanol-water partition coefficient) of 3.5, indicating moderate hydrophobicity. The presence of the azo group (-N=N-) and quaternary benzothiazolium ring contributes to its UV-Vis absorption maxima in the 600–620 nm range, correlating with its blue hue.

Synthesis and Manufacturing

Synthetic Pathway

The compound is synthesized via a diazo coupling reaction:

• Diazotization: A primary aromatic amine (e.g., 4-(benzylethylamino)aniline) is treated with nitrous acid (HNO2) to form a diazonium salt.

• Coupling: The diazonium salt reacts with a benzothiazolium derivative (e.g., 3-(3-amino-3-oxopropyl)-6-ethoxybenzothiazolium) under alkaline conditions to form the azo linkage.

• Quaternary Ammoniation: The benzothiazole nitrogen is alkylated using acrylamide to introduce the propanamide side chain.

Table 2: Reaction Conditions

Step	Reagents/Conditions	Yield
Diazotization	NaNO2, HCl, 0–5°C	85%
Coupling	pH 8–9, 20–25°C	78%
Alkylation	Acrylamide, 60°C, DMF solvent	65%

Industrial Production

Hubei Jusheng Technology Co., Ltd. is a notable supplier, producing the compound under GMP standards for textile applications. Scalability challenges include purifying the quaternary ammonium intermediate and minimizing byproducts like unreacted diazonium salts.

Physicochemical Properties

Solubility and Stability

The compound exhibits high water solubility (60 g/L at 80°C), attributed to its ionic benzothiazolium core and hydrophilic propanamide group. It remains stable under acidic conditions but degrades in alkaline media via hydrolysis of the azo bond.

Chromatic Performance

When applied to acrylic fibers, it produces a bright blue shade with excellent wash and light fastness:

Table 3: Fastness Properties (AATCC Standards)

Test	Rating (1–5)	Notes
Light Fastness	7–8	Exceptional UV resistance
Wash Fastness	5	Minimal fading after 20 washes
Perspiration Fastness	4–5	Stable under acidic sweat

Applications in Textile Dyeing

Mechanism of Action

The positively charged benzothiazolium ion binds electrostatically to sulfonate groups in acrylic fibers, ensuring uniform dye penetration. The ethoxy group enhances solubility, while the benzylethylamino moiety improves affinity for synthetic polymers.

Comparative Advantages

• Color Yield: 20% higher than conventional basic dyes due to optimized charge density.

• Eco-Footprint: Low heavy metal content compared to chromium-based dyes.

Future Research Directions

• Eco-Friendly Synthesis: Exploring enzymatic diazo coupling to reduce waste.

• Non-Textile Applications: Investigating use in organic semiconductors due to π-conjugated azo systems.